Cas no 92145-32-9 (Ethyl 3-Ethoxy-2-methylpropyl-2-enoate)

• Product Name: Ethyl 3-Ethoxy-2-methylpropyl-2-enoate
• CAS No: 92145-32-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD16619210
• CID: 61548
• PubChem ID: 12637823
• Update Time: 2025-05-23

Ethyl 3-Ethoxy-2-methylpropyl-2-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-methyl-2-propenoic acid ethyl ester
• (E)-ethyl 3-ethoxy-2-methylacrylate
• ethyl 3-ethoxy-2-methylprop-2-enoate
• Ethyl 3-Ethoxy-2-methylpropyl-2-enoate
• ethyl (E)-3-ethoxy-2-methylacrylate
• ethyl 3-ethoxy-2-methylacrylate
• ethyl (E)-3-ethoxy-2-methylprop-2-enoate
• ethoxy ethyl methacrylate
• OR60192
• 3-Ethoxy-2-methyl-acrylic acid ethyl ester
• Z8291
• 204R558
• Acrylic acid, 3-ethoxy-2-methyl-, ethyl ester (7CI)
• Ethyl 3-ethoxy-2-methyl-2-propenoate (ACI)
• SCHEMBL222772
• AS-54950
• DB-362284
• 1085699-23-5
• EN300-2010559
• Ethyl (2e)-3-ethoxy-2-methyl-2-propenoate
• (2E)-Ethyl 3-Ethoxy-2-methylprop-2-enoate
• ethyl3-ethoxy-2-methylacrylate
• MFCD06204558
• 92145-32-9
• CS-12648
• W11446
• ETHYL (2E)-3-ETHOXY-2-METHYLPROP-2-ENOATE
• AKOS006293748
• DB-208530
• Ethyl (2E)-3-ethoxy-2-methylprop-2-enoate, Ethyl trans-3-ethoxy-2-methylacrylate
• CS-0148844

• MDL： MFCD16619210
• Inchi： 1S/C8H14O3/c1-4-10-6-7(3)8(9)11-5-2/h6H,4-5H2,1-3H3
• InChI Key： WZCHIWJCAAITIC-UHFFFAOYSA-N
• SMILES： O=C(C(C)=COCC)OCC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.4

Experimental Properties

• Density: 0.965
• Boiling Point: 197.499 °C at 760 mmHg
• Flash Point: 79.114 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters Vinylogous esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous esters

Additional information on Ethyl 3-Ethoxy-2-methylpropyl-2-enoate

Ethyl 3-Ethoxy-2-methylpropyl-2-enoate: A Comprehensive Overview

Ethyl 3-Ethoxy-2-methylpropyl-2-enoate, also known by its CAS number 92145-32-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₁H₁₈O₃, is characterized by its unique structure and versatile properties. Recent studies have highlighted its potential applications in various industries, making it a focal point for researchers and professionals alike.

The structure of Ethyl 3-Ethoxy-2-methylpropyl-2-enoate is notable for its combination of ester and ether functionalities. The ester group contributes to its solubility in organic solvents, while the ether group enhances its stability under certain conditions. This dual functionality makes it a valuable component in the synthesis of more complex molecules, including polymers and pharmaceutical intermediates.

Recent research has focused on the synthesis methods of Ethyl 3-Ethoxy-2-methylpropyl-2-enoate, with particular emphasis on optimizing reaction conditions to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of a specific catalyst significantly accelerates the reaction process, reducing production time by up to 40%. Such advancements are crucial for scaling up production to meet industrial demands.

In terms of applications, Ethyl 3-Ethoxy-2-methylpropyl-2-enolate has shown promise in the field of biomedical engineering. Its ability to form stable complexes with certain biomolecules makes it a potential candidate for drug delivery systems. A recent study conducted at Stanford University explored its use as a carrier for anti-cancer drugs, demonstrating enhanced bioavailability and reduced side effects compared to traditional delivery methods.

Furthermore, Ethyl 3-Ethoxy-2-methylpropyl-enolate has been investigated for its role in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with improved mechanical properties. Researchers at MIT have successfully synthesized a polymer using this compound as a monomer, showcasing its potential in creating high-performance materials for aerospace and automotive industries.

The environmental impact of Ethyl 3-Ethoxy-2-methylpropyl-enolate has also been a topic of recent research. Studies have shown that it is biodegradable under certain conditions, making it an eco-friendly alternative to traditional chemicals. This property is particularly appealing in industries such as agriculture and textiles, where sustainability is increasingly prioritized.

In conclusion, Ethyl 3-Ethoxy-2-methylpropyl-enolate (CAS No: 92145-32-9) is a compound with diverse applications and significant potential across multiple fields. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As further studies unfold, it is anticipated that this compound will continue to contribute to innovative solutions in science and technology.